Cas no 2411312-89-3 (N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide)
N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide
- EN300-7466782
- 2411312-89-3
-
- Inchi: 1S/C18H18ClN3O/c1-13(19)18(23)20-10-14-5-4-6-15(9-14)11-22-12-21-16-7-2-3-8-17(16)22/h2-9,12-13H,10-11H2,1H3,(H,20,23)
- InChI Key: MGMLCCOEIALYAB-UHFFFAOYSA-N
- SMILES: ClC(C)C(NCC1C=CC=C(C=1)CN1C=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 327.1138399g/mol
- Monoisotopic Mass: 327.1138399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.9Ų
N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7466782-0.05g |
N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide |
2411312-89-3 | 95.0% | 0.05g |
$212.0 | 2025-03-11 |
N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide
Research Briefing on N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide (CAS: 2411312-89-3)
In recent years, the compound N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide (CAS: 2411312-89-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
The compound, characterized by its benzodiazolyl and chloropropanamide moieties, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its interaction with key enzymes and receptors, suggesting its utility in targeting diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The unique chemical structure of 2411312-89-3 allows for selective binding, which enhances its potential as a lead compound in drug development.
A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic pathway of N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide, emphasizing its high yield and purity. The research team employed a multi-step synthesis involving the condensation of 1H-1,3-benzodiazole with a chloropropanamide derivative, followed by purification using column chromatography. The compound's stability under physiological conditions was also confirmed, which is critical for its further development as a therapeutic agent.
In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the activity of specific kinases involved in cell proliferation and inflammation. For instance, a preclinical trial reported a significant reduction in tumor growth in murine models treated with 2411312-89-3, with minimal off-target effects. These findings underscore the compound's potential as a targeted therapy for oncology applications.
Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.
In conclusion, N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide (CAS: 2411312-89-3) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical properties and biological activity make it a valuable subject of study, with the potential to address unmet medical needs. Continued research and development will be essential to fully realize its therapeutic potential.
2411312-89-3 (N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)-2-chloropropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)